Cas no 1894937-56-4 (2,4(1H,3H)-Quinazolinedione, 8-methoxy-3-(1-methylethyl)-)

• Product Name: 2,4(1H,3H)-Quinazolinedione, 8-methoxy-3-(1-methylethyl)-
• CAS No: 1894937-56-4
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 5254075
• Update Time: 2025-06-28

2,4(1H,3H)-Quinazolinedione, 8-methoxy-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Quinazolinedione, 8-methoxy-3-(1-methylethyl)-

• Inchi： 1S/C12H14N2O3/c1-7(2)14-11(15)8-5-4-6-9(17-3)10(8)13-12(14)16/h4-7H,1-3H3,(H,13,16)
• InChI Key： GZNCWALOCYYEAW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2OC)C(=O)N(C(C)C)C1=O

Additional information on 2,4(1H,3H)-Quinazolinedione, 8-methoxy-3-(1-methylethyl)-

Introduction to 2,4(1H,3H)-Quinazolinedione, 8-methoxy-3-(1-methylethyl) and Its Significance in Modern Chemical Biology

2,4(1H,3H)-Quinazolinedione, 8-methoxy-3-(1-methylethyl), with the CAS number 1894937-56-4, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its quinazoline core structure, has garnered attention due to its potential biological activities and structural versatility. The presence of functional groups such as the methoxy group at the 8-position and the isobutyl substitution at the 3-position contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further derivatization and investigation.

The quinazoline scaffold is a well-documented motif in medicinal chemistry, with numerous derivatives exhibiting a broad spectrum of pharmacological effects. These include antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific modifications in 2,4(1H,3H)-Quinazolinedione, 8-methoxy-3-(1-methylethyl) contribute to its potential utility in targeting various disease pathways. For instance, the methoxy group can influence electronic distribution and hydrogen bonding capabilities, while the isobutyl side chain may enhance solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing novel quinazoline derivatives as therapeutic agents. Studies have highlighted the importance of optimizing molecular structure to improve bioavailability and efficacy. The compound 2,4(1H,3H)-Quinazolinedione, 8-methoxy-3-(1-methylethyl) has been explored in several preclinical studies for its potential role in modulating key biological targets. Notably, its ability to interact with enzymes and receptors involved in cell signaling pathways has been a focal point of investigation.

One of the most compelling aspects of this compound is its structural flexibility, which allows for further chemical modification to enhance its pharmacological profile. Researchers have employed various synthetic strategies to introduce additional functional groups or alter existing ones. These modifications aim to fine-tune the compound’s interactions with biological targets while minimizing off-target effects. The use of computational methods such as molecular docking has been instrumental in predicting binding affinities and optimizing lead compounds.

The synthesis of 2,4(1H,3H)-Quinazolinedione, 8-methoxy-3-(1-methylethyl) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and sustainable production processes. For example, catalytic methods have been developed to minimize waste and reduce reaction times.

The biological activity of this compound has been evaluated through in vitro assays targeting various disease-related pathways. Preliminary results suggest that it may exhibit inhibitory effects on enzymes such as kinases and cyclases, which are often implicated in cancer progression. Additionally, its interaction with DNA-binding proteins has been explored as a potential mechanism for therapeutic action. These findings underscore the compound’s promise as a lead molecule for drug development.

Furthermore, the pharmacokinetic properties of 2,4(1H,3H)-Quinazolinedione, 8-methoxy-3-(1-methylethyl) have been scrutinized to assess its suitability for clinical translation. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (T) have been rigorously evaluated using both in vitro and in vivo models. These studies are crucial for determining the compound’s bioavailability and potential side effects before advancing into clinical trials.

The role of 2,4(1H,3H)-Quinazolinedione, 8-methoxy-3-(1-methylethyl) in addressing unmet medical needs remains an area of active research. Its unique structural features make it a versatile scaffold for developing novel therapeutics targeting complex diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into viable treatments for patients worldwide.

As our understanding of disease mechanisms continues to evolve，so does our ability to design targeted therapies like 2，4（1H，3H）-Quinazolinedione，8-Me-thoxy-3（l-Me-thylethyl）。 The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery pipelines promises to accelerate the identification of promising candidates for further development。These advancements hold tremendous potential for improving patient outcomes across multiple therapeutic areas。